Cas no 2281379-21-1 (2-methoxy-2-(oxan-4-yl)propanoic acid)

• Product Name: 2-methoxy-2-(oxan-4-yl)propanoic acid
• CAS No: 2281379-21-1
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD34562623
• CID: 5412235
• PubChem ID: 165596959
• Update Time: 2025-05-24

2-methoxy-2-(oxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-α-methoxy-α-methyl-2H-pyran-4-acetic acid
• Z2961754954
• 2281379-21-1
• EN300-2710231
• 2-methoxy-2-(oxan-4-yl)propanoic acid

• MDL： MFCD34562623
• Inchi： 1S/C9H16O4/c1-9(12-2,8(10)11)7-3-5-13-6-4-7/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： AVHUMIXNLNALPM-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C(=O)O)(C)OC

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-methoxy-2-(oxan-4-yl)propanoic acid

Introduction to 2-methoxy-2-(oxan-4-yl)propanoic acid (CAS No: 2281379-21-1)

2-methoxy-2-(oxan-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2281379-21-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an ester-like functionality with an oxygen-containing heterocycle, has garnered attention for its potential applications in drug discovery and material science. The presence of both a methoxy group and an ethylene oxide-derived moiety (oxan-4-yl) imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 2-methoxy-2-(oxan-4-yl)propanoic acid consists of a propanoic acid backbone modified at the second carbon by both a methoxy substituent and an oxan ring. This configuration creates a highly reactive site that can be exploited in various synthetic pathways. The oxan ring, a five-membered ether, introduces rigidity and specific electronic characteristics, making it useful in designing molecules with tailored interactions. Meanwhile, the methoxy group enhances solubility and influences the overall pharmacokinetic profile of derivatives.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. The oxan ring, in particular, is found in several pharmacologically relevant molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The incorporation of such motifs into drug candidates often improves metabolic stability and binding affinity to biological targets. 2-methoxy-2-(oxan-4-yl)propanoic acid serves as an excellent building block for constructing such scaffolds.

One of the most compelling aspects of this compound is its utility as a chiral precursor. The propanoic acid core can be functionalized to introduce stereocenters, which are critical for the biological activity of many therapeutic agents. Researchers have leveraged this property to develop enantiomerically pure derivatives for use in clinical trials. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in metabolic disorders, showcasing their therapeutic promise.

The synthesis of 2-methoxy-2-(oxan-4-yl)propanoic acid typically involves multi-step organic transformations, starting from readily available precursors such as ethylene oxide and methanol derivatives. Advanced catalytic methods, including transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These synthetic strategies not only enhance efficiency but also minimize waste, aligning with green chemistry principles. Recent advancements in flow chemistry have further optimized the production of this compound, making it more accessible for large-scale applications.

From a computational chemistry perspective, the molecular properties of 2-methoxy-2-(oxan-4-yl)propanoic acid have been extensively studied using density functional theory (DFT) and molecular dynamics simulations. These computational approaches have provided insights into its interactions with biological targets, such as enzymes and receptors. For example, virtual screening studies have identified potential binding pockets where this compound or its derivatives could dock effectively. Such findings are crucial for designing next-generation therapeutics with improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in 2-methoxy-2-(oxan-4-yl)propanoic acid due to its versatility as a synthetic intermediate. It has been incorporated into libraries of compounds screened for various therapeutic indications, including oncology and neurodegenerative diseases. Preliminary results from high-throughput screening (HTS) campaigns indicate that certain derivatives exhibit promising bioactivity against disease-causing pathways. These findings underscore the importance of exploring novel molecular architectures like those presented by this compound.

In material science applications, 2-methoxy-2-(oxan-4-yl)propanoic acid has been investigated for its potential use in polymer chemistry. Its ability to undergo polymerization reactions makes it a candidate for developing biodegradable polymers or functional coatings with specific properties. Researchers have explored its incorporation into polyethylene glycol-based polymers to enhance their mechanical strength and biocompatibility. Such materials are increasingly relevant in medical device manufacturing and tissue engineering.

The environmental impact of synthesizing and utilizing 2-methoxy-2-(oxan-4-yl)propanoic acid is another critical consideration. Efforts have been made to develop sustainable synthetic routes that reduce reliance on hazardous reagents or generate minimal waste byproducts. Biocatalytic methods, where enzymes are used to drive reactions under mild conditions, represent one such innovation. These approaches not only improve atom economy but also reduce energy consumption during production.

Future research directions for 2-methoxy-2-(oxan-4-yl)propanoic acid include exploring its role in drug delivery systems and nanotechnology applications. Its structural features make it an attractive candidate for designing nanoparticles that can target specific cells or tissues within the body. Additionally, studies are underway to investigate its potential as a ligand in metal-based drug formulations used for treating infections or cancer.

In conclusion, 2-methoxy - 2 - ( oxan - 4 - yl ) propanoic acid ( CAS No : 2281379 - 21 - 1 ) is a multifaceted compound with broad applications across pharmaceuticals , materials science , and environmental chemistry . Its unique structural features , coupled with recent advances in synthetic methodologies , position it as a valuable asset for researchers seeking innovative solutions . As our understanding of molecular interactions deepens , the therapeutic and industrial potential of this compound is likely to expand further , driving continued interest in its development .